Cas no 2418644-77-4 ({3-Iodo-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methanesulfonyl fluoride)

• Product Name: {3-Iodo-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methanesulfonyl fluoride
• CAS No: 2418644-77-4
• MF: C₁₅H₂₀FIO₂SSi
• MW: 438.371479988098
• CID: 5676730
• PubChem ID: 165771542
• Update Time: 2025-05-20

{3-Iodo-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2418644-77-4
• {3-iodo-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methanesulfonyl fluoride
• EN300-26631742
• {3-Iodo-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methanesulfonyl fluoride

• Inchi： 1S/C15H20FIO2SSi/c1-10-13(7-8-21(4,5)6)11(2)15(17)12(3)14(10)9-20(16,18)19/h9H2,1-6H3
• InChI Key： OYOASRFFVDKDPV-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C#C[Si](C)(C)C)C(C)=C(CS(=O)(=O)F)C=1C

Computed Properties

• Exact Mass: 437.99820g/mol
• Monoisotopic Mass: 437.99820g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5Ų

Additional information on {3-Iodo-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methanesulfonyl fluoride

Introduction to {3-Iodo-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methanesulfonyl fluoride (CAS No. 2418644-77-4)

{3-Iodo-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methanesulfonyl fluoride} is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2418644-77-4, is characterized by its complex molecular structure, which includes an iodo substituent, multiple methyl groups, and a silylated ethynyl moiety. These structural features make it a versatile intermediate in the synthesis of various biologically active molecules.

The presence of the iodo group in the molecule allows for further functionalization through cross-coupling reactions, which are widely employed in the construction of complex organic frameworks. Specifically, the iodo substituent can participate in palladium-catalyzed reactions such as Suzuki-Miyaura and Sonogashira couplings, enabling the formation of carbon-carbon bonds with a high degree of selectivity and efficiency. This property is particularly valuable in drug discovery, where the ability to precisely construct molecular architectures is crucial for achieving desired pharmacological properties.

The {2-(trimethylsilyl)ethynyl} group is another key feature of this compound that contributes to its utility in synthetic chemistry. Ethynyl groups are known for their ability to introduce linear alkyne functionalities into molecules, which can be further transformed into various other functional groups through a range of chemical reactions. The trimethylsilyl (TMS) protection of the ethynyl group enhances its stability and reactivity, making it a preferred choice for synthetic applications where controlled reactivity is essential.

The {methanesulfonyl fluoride} moiety at the phenyl ring provides an additional layer of reactivity that is particularly useful in medicinal chemistry. Methanesulfonyl fluorides are well-known for their ability to act as sulfonating agents, facilitating the introduction of sulfonamide groups into target molecules. Sulfonamides are a class of heterocyclic compounds that have been extensively studied for their biological activity, with many sulfonamide derivatives exhibiting potent pharmacological effects.

Recent research has highlighted the importance of this compound in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of small-molecule inhibitors targeting various disease-related pathways. The structural features of {3-Iodo-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methanesulfonyl fluoride allow for the facile introduction of diverse functional groups, making it a valuable building block for constructing complex drug candidates.

In addition to its role in drug discovery, this compound has also been explored in materials science applications. The unique electronic properties of its molecular structure make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic cells, where its ability to undergo efficient energy transfer and charge transport could lead to improved device performance.

The synthesis of {3-Iodo-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methanesulfonyl fluoride involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a substituted phenol derivative, which is then functionalized with an iodo group and an ethynyl moiety. The introduction of the methanesulfonyl fluoride group is achieved through reaction with sulfur trioxide pentafluoride or other sulfonating agents.

One of the challenges associated with this compound's synthesis is the need to maintain regioselectivity during each step of the reaction sequence. The presence of multiple reactive sites in the molecule necessitates careful control over reaction conditions to avoid unwanted side products. Advances in catalytic systems and reaction methodologies have greatly improved the efficiency and selectivity of these synthetic transformations.

The handling and storage of {3-Iodo-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methanesulfonyl fluoride require adherence to strict safety protocols due to its reactivity. It should be stored under inert conditions at low temperatures to prevent degradation. Proper personal protective equipment (PPE) must be worn when handling this compound to minimize exposure risks.

In conclusion, {3-Iodo-2,4,6-trimethyl-5-[2-(trimethylsilyl)ethynyl]phenyl}methanesulfonyl fluoride (CAS No. 2418644-77-4) is a multifunctional compound with significant potential in both pharmaceutical research and materials science applications. Its unique structural features enable diverse synthetic transformations, making it a valuable tool for constructing biologically active molecules and advanced materials.